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Compound of Interest

Compound Name: Methyl 3-hydroxy-2-nitrobenzoate

Cat. No.: B1315691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Methyl 3-hydroxy-2-nitrobenzoate. Adherence to these guidelines is vital for

ensuring personnel safety and minimizing environmental impact. The following information is a

synthesis of available data for Methyl 3-hydroxy-2-nitrobenzoate and related nitroaromatic

compounds.

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 3-hydroxy-2-nitrobenzoate and similar nitroaromatic compounds are considered

hazardous and require careful handling. They can be irritating to the skin, eyes, and respiratory

system.[1][2][3] Appropriate engineering controls and Personal Protective Equipment (PPE) are

mandatory when working with this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Item
Specifications and
Remarks

Eye Protection Safety Goggles

Must conform to EN 166 or

OSHA 29 CFR 1910.133

standards. Required at all

times in the laboratory.

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.

Hand Protection Chemical-Resistant Gloves

Butyl rubber or Neoprene

gloves are recommended for

handling nitro-compounds.[4]

Nitrile gloves may be suitable

for short-term splash protection

but should be changed

immediately upon

contamination. Always inspect

gloves for integrity before use.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned. For larger quantities,

a chemical-resistant apron

over the lab coat is advised.

Respiratory Protection Dust Mask or Respirator

All handling of the solid

compound should occur within

a certified chemical fume hood.

If there is a risk of generating

dust outside of a fume hood, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial when working with Methyl 3-hydroxy-2-nitrobenzoate.

Preparation and Engineering Controls:

All manipulations of the solid compound must be conducted in a certified chemical fume

hood to minimize inhalation exposure.

Ensure that an emergency eyewash station and a safety shower are readily accessible

and have been recently tested.

Prepare all necessary equipment (spatulas, weighing paper, glassware) within the fume

hood to minimize movement of the chemical.

Ensure appropriately labeled waste containers are available in the fume hood.

Weighing and Transfer:

Conduct all weighing and transfer operations within the fume hood to contain any dust.

Use appropriate tools to handle the solid, minimizing the creation of dust.

During the Experiment:

Keep all containers with Methyl 3-hydroxy-2-nitrobenzoate clearly labeled.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the chemical, even if gloves were worn.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.
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Store away from incompatible materials such as strong oxidizing agents.[2][5]

Disposal Plan
Proper disposal of Methyl 3-hydroxy-2-nitrobenzoate and its waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Table 2: Waste Disposal Guidelines

Waste Type Disposal Procedure

Solid Waste

- Collect all solid waste, including contaminated

weighing paper and spill cleanup materials, in a

designated, sealed, and clearly labeled

hazardous waste container. - The container

should be labeled with "Hazardous Waste" and

the full chemical name.

Liquid Waste (Solutions)

- Collect all liquid waste containing Methyl 3-

hydroxy-2-nitrobenzoate in a compatible,

sealed, and clearly labeled hazardous waste

container. - Do not mix with incompatible

wastes.

Contaminated PPE

- Dispose of contaminated gloves and other

disposable PPE in a designated hazardous

waste container.

Empty Containers

- The first rinse of an empty container must be

collected and disposed of as hazardous waste.

For highly toxic compounds, the first three

rinses should be collected.[6] - After appropriate

rinsing, the container can be disposed of

according to institutional guidelines.

Final Disposal

- All hazardous waste must be disposed of

through a licensed professional waste disposal

service in accordance with local, state, and

federal regulations.[7][8]
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Spill Management Protocol
In the event of a spill, follow these steps:

Evacuate and Alert:

Immediately alert others in the vicinity and evacuate the immediate area.

If the spill is large or in a poorly ventilated area, evacuate the entire lab and notify your

supervisor and institutional safety office.

Ventilate:

Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Don Appropriate PPE:

Put on the appropriate PPE as outlined in Table 1, including respiratory protection if

necessary.

Contain the Spill:

For a solid spill, carefully sweep up the material and place it into a labeled, sealed

container for hazardous waste. Avoid actions that could generate dust.[9][10][11]

Use an inert absorbent material to contain the spill.[10][11][12]

Clean and Decontaminate:

Clean the spill area with soap and water.

Collect all cleanup materials in a sealed bag and dispose of it as hazardous waste.

Report:

Report the incident to your supervisor and the appropriate institutional safety personnel.

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Methyl 3-hydroxy-2-nitrobenzoate.

Quantitative Data
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The following table summarizes available physical and toxicological data for structurally similar

compounds, which can serve as an estimate for Methyl 3-hydroxy-2-nitrobenzoate.

Table 3: Physical and Toxicological Properties

Property
Value (for Methyl 3-
nitrobenzoate)

Value (for Methyl 2-
hydroxy-3-nitrobenzoate)

Molecular Formula C₈H₇NO₄[13] C₈H₇NO₅[1]

Molecular Weight 181.15 g/mol [13] 197.15 g/mol [3]

Appearance Crystalline Powder[13] Solid

Melting Point 78-80 °C[13] Not available

Boiling Point 279 °C[13] Not available

Solubility Insoluble in water[13] Not available

Acute Oral Toxicity

May be harmful if swallowed.

[2] The toxicological properties

have not been fully

investigated.[2]

Category 4[3]

Skin Corrosion/Irritation May cause skin irritation.[2] Category 2[3]

Serious Eye Damage/Irritation May cause eye irritation.[2] Category 2[3]

STOT - Single Exposure
May cause respiratory tract

irritation.[2]

Category 3 (Respiratory

irritation)[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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